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Compound of Interest

Compound Name: L-Galactose-13C-1

Cat. No.: B12400809

Get Quote

An In-depth Whitepaper on the Applications and Methodologies for a Key Isotopic Tracer in

Metabolic Research

This technical guide provides a comprehensive overview of L-Galactose-1-¹³C, a stable

isotope-labeled monosaccharide, for researchers, scientists, and professionals in drug

development. This document details its chemical identifiers, applications in metabolic tracing,

relevant biochemical pathways, and outlines experimental methodologies.

Core Identifiers and Physicochemical Properties
L-Galactose-1-¹³C is the isotopically labeled form of L-galactose, with a carbon-13 atom at the

C1 position. This labeling allows for its use as a tracer in various biochemical and metabolic

studies. While a specific CAS number for L-Galactose-1-¹³C is not consistently reported in

major chemical databases, it is often referenced by the CAS number of its unlabeled form, with

the isotopic labeling specified by the supplier.
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Identifier Value Source

Compound Name L-Galactose-1-¹³C -

Synonyms L-[1-¹³C]galactose [1]

Molecular Formula C₅¹³CH₁₂O₆ [2]

Molecular Weight 181.15 g/mol [2]

Unlabeled CAS Number 15572-79-9 (for L-Galactose) [2]

Related CAS Number
70849-30-8 (for D-Galactose-

1-¹³C)
[3]

Physicochemical properties for L-Galactose are provided below as a reference for the labeled

compound.

Property Value Source

Molecular Weight 180.16 g/mol [4]

Physical Description White powder [5]

XLogP3-AA -2.9 [4]

Hydrogen Bond Donor Count 5 [4]

Hydrogen Bond Acceptor

Count
6 [4]

Rotatable Bond Count 5 [4]

Synthesis of ¹³C-Labeled Galactose
While a specific, detailed synthesis protocol for L-Galactose-1-¹³C is not readily available in the

public domain, the synthesis of its enantiomer, D-Galactose-1-¹³C, has been described. This

process can be adapted for the synthesis of the L-isomer.

A reported method for the synthesis of D-Galactose-1-¹³C utilizes nitromethane-¹³C as the

starting material. The key steps involve the separation of the epimers of nitro-D-Galactitol and
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nitro-D-talitol, which results in the desired D-Galactose. The final product is then characterized

by HPLC-ELSD, LC-MS, and ¹H NMR to confirm its structure, purity, and isotopic abundance. A

reported synthesis of D-Galactose-1-¹³C achieved a yield of 42.6% with 99.1% ¹³C abundance,

100.0% optical purity, and 99.7% chemical purity.[6]

Applications in Research and Development
L-Galactose-1-¹³C is a valuable tool for tracing metabolic pathways and understanding the fate

of this monosaccharide in biological systems. Its applications span several key research areas:

Metabolic Pathway Tracing: Researchers utilize L-Galactose-1-¹³C to meticulously track and

elucidate metabolic pathways within cells.[1] By introducing the labeled sugar, its

incorporation and transformation through various metabolic processes can be monitored

using advanced analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).[1] This provides profound insights into

carbohydrate metabolism and its relevance to various disorders.[1]

Nutritional Studies: In nutrition research, L-Galactose-1-¹³C is instrumental in investigating

the digestion, absorption, and utilization of sugars in the human body.[1] This labeled

compound allows scientists to observe the nuanced processing of galactose in diverse

populations, including individuals with conditions like lactose intolerance or galactosemia.[1]

Pharmaceutical Development: In the realm of drug discovery, L-Galactose-1-¹³C is a critical

tool for evaluating the pharmacokinetics and metabolic fate of new therapeutic agents,

particularly those involved in carbohydrate metabolism.[1] By incorporating this isotope into

drug candidates, researchers can meticulously monitor the drug's metabolic journey and its

impact on key metabolic pathways.[1]

Glycobiology Research: L-Galactose-1-¹³C plays a pivotal role in deciphering the

complexities of glycan structures and the biosynthetic pathways of glycoproteins and

glycolipids.[1] This labeled sugar aids in exploring fundamental biological processes such as

cell-cell communication, immune responses, and disease mechanisms.[1]

Relevant Metabolic Pathways
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The L-Galactose Pathway (Vitamin C Biosynthesis in
Plants)
In higher plants, L-galactose is a key intermediate in the primary pathway for the biosynthesis

of L-ascorbic acid (Vitamin C).[7][8] The pathway originates from D-mannose-1-phosphate and

proceeds through a series of enzymatic reactions. The use of L-Galactose-1-¹³C can be

instrumental in studying the flux through this important pathway.

D-Mannose-1-Phosphate GDP-D-Mannose

GDP-D-mannose
pyrophosphorylase GDP-L-Galactose

GDP-D-mannose
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dehydrogenase

Click to download full resolution via product page

Figure 1. The L-Galactose Pathway for Vitamin C Biosynthesis in Plants.

Enzyme Kinetics in the L-Galactose Pathway

The efficiency of enzymes in this pathway can be quantified by their kinetic parameters.
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Enzyme Organism Substrate K_m_ (mM)
V_max_
(µmol min⁻¹
mg⁻¹)

Source

GDP-L-

galactose

phosphorylas

e (VTC2)

Arabidopsis

thaliana

GDP-L-

Galactose
1.8 19 [9]

L-galactose-

1-phosphate

phosphatase

Arabidopsis

thaliana

L-galactose-

1-P
0.044 ± 0.003 - [10]

L-galactose-

1-phosphate

phosphatase

Kiwifruit

(Actinidia

deliciosa)

L-galactose-

1-P
0.15 ± 0.02 - [10]

L-galactose

dehydrogena

se

Spinach

(Spinacia

oleracea)

L-Galactose 0.128 - [11]

L-galactose

dehydrogena

se

Camu camu

(Myrciaria

dubia)

L-Galactose 0.206 - [11]

The Leloir Pathway
The Leloir pathway is the primary route for the catabolism of D-galactose. It is currently

understood that this pathway is specific to the D-isomer of galactose. Therefore, L-Galactose is

not expected to be a substrate for the enzymes of the Leloir pathway.

β-D-Galactose α-D-Galactose

Galactose
mutarotase Galactose-1-PhosphateGalactokinase UDP-Galactose

Galactose-1-phosphate
uridylyltransferase UDP-Glucose

UDP-galactose
4-epimerase Glucose-1-Phosphate

UDP-glucose
pyrophosphorylase
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Figure 2. The Leloir Pathway for D-Galactose Metabolism.
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Experimental Protocols: ¹³C Metabolic Flux Analysis
The use of L-Galactose-1-¹³C in metabolic studies typically involves ¹³C Metabolic Flux Analysis

(¹³C-MFA). The following is a generalized protocol that can be adapted for specific experimental

systems.

Experimental Phase

Analytical Phase

Data Interpretation

1. Cell Culture with
L-Galactose-1-¹³C

2. Rapid Quenching

3. Metabolite Extraction

4. Derivatization (for GC-MS)

5. MS or NMR Analysis

6. Isotopomer Distribution
Analysis

7. Metabolic Flux
Calculation
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Click to download full resolution via product page

Figure 3. General Workflow for a ¹³C Metabolic Flux Analysis Experiment.

Cell Culture and Labeling
Culture Preparation: Culture cells or organisms of interest in a defined medium.

Introduction of Tracer: Introduce L-Galactose-1-¹³C into the culture medium at a known

concentration. The concentration and duration of labeling will depend on the specific

experimental goals and the metabolic rate of the system under study.

Achieving Steady State: For steady-state flux analysis, allow the culture to reach both a

metabolic and isotopic steady state. This ensures that the labeling patterns of intracellular

metabolites are stable.

Sample Preparation
Quenching: Rapidly quench metabolic activity to prevent further enzymatic reactions. This is

often achieved by quickly lowering the temperature, for example, by adding the cell culture to

a cold solvent like methanol.

Metabolite Extraction: Extract intracellular metabolites using a suitable solvent system, such

as a mixture of methanol, water, and chloroform.

Derivatization (for GC-MS): For analysis by Gas Chromatography-Mass Spectrometry (GC-

MS), metabolites are often derivatized to increase their volatility and thermal stability.

Analytical Techniques
Mass Spectrometry (MS): GC-MS or Liquid Chromatography-Mass Spectrometry (LC-MS) is

used to separate and detect metabolites. The mass spectrometer measures the mass-to-

charge ratio of the ions, allowing for the determination of the mass isotopomer distribution of

labeled metabolites.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C-NMR can directly measure the

positional enrichment of ¹³C in metabolites, providing detailed information about the flow of

the labeled carbon through metabolic pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12400809/docs?utm_src=pdf-body-img#l-galactose-1-c-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis
Isotopomer Distribution Analysis: The raw data from MS or NMR is processed to determine

the fractional abundance of each isotopomer for the metabolites of interest.

Metabolic Flux Calculation: The isotopomer distribution data, along with a stoichiometric

model of the metabolic network and measured extracellular fluxes (e.g., substrate uptake

and product secretion rates), are used in computational software to estimate the intracellular

metabolic fluxes.

Conclusion
L-Galactose-1-¹³C is a powerful and versatile tool for investigating carbohydrate metabolism. Its

application in conjunction with modern analytical techniques like mass spectrometry and NMR

spectroscopy provides researchers with the ability to quantitatively trace metabolic pathways,

identify metabolic bottlenecks, and understand the metabolic fate of L-galactose in various

biological systems. This technical guide serves as a foundational resource for the effective

utilization of L-Galactose-1-¹³C in metabolic research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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